tert-butyl 5-imino-1,4-diazepane-1-carboxylate hydrochloride
Overview
Description
Tert-butyl 5-imino-1,4-diazepane-1-carboxylate hydrochloride (TBIDC) is a chemical compound that is used in a variety of scientific research applications. It is a versatile compound that has many advantages for laboratory experiments and has been studied extensively in recent years.
Scientific Research Applications
Tert-butyl 5-imino-1,4-diazepane-1-carboxylate hydrochloride has a variety of scientific research applications. It is used in the study of protein-protein interactions, enzyme inhibition, and drug design. It has also been used in the study of cancer, as it has been found to inhibit the growth of certain cancer cell lines. tert-butyl 5-imino-1,4-diazepane-1-carboxylate hydrochloride has also been used in the study of neurological disorders, as it has been found to act as an agonist of the NMDA receptor.
Mechanism of Action
The mechanism of action of tert-butyl 5-imino-1,4-diazepane-1-carboxylate hydrochloride is not yet fully understood. It is known to interact with proteins and enzymes, and it has been found to act as an agonist of the NMDA receptor. It is thought to act by binding to certain proteins and enzymes, and this binding leads to changes in the activity of these proteins and enzymes.
Biochemical and Physiological Effects
tert-butyl 5-imino-1,4-diazepane-1-carboxylate hydrochloride has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the growth of certain cancer cell lines, and it has been found to act as an agonist of the NMDA receptor. It has also been found to interact with proteins and enzymes, and this interaction leads to changes in the activity of these proteins and enzymes.
Advantages and Limitations for Lab Experiments
Tert-butyl 5-imino-1,4-diazepane-1-carboxylate hydrochloride has several advantages for laboratory experiments. It is a simple and cost-effective synthesis method, and it can be used to synthesize a variety of compounds. It is also a versatile compound that has a variety of scientific research applications. However, there are some limitations to using tert-butyl 5-imino-1,4-diazepane-1-carboxylate hydrochloride in laboratory experiments. It is not yet fully understood how it works, and its mechanism of action is still being studied.
Future Directions
There are many potential future directions for research on tert-butyl 5-imino-1,4-diazepane-1-carboxylate hydrochloride. Further research could be done on its mechanism of action, as well as its biochemical and physiological effects. It could also be studied further in the context of drug design and cancer research. Additionally, research could be done on its potential applications in neurological disorders, as well as its potential interactions with other proteins and enzymes. Finally, research could be done on the synthesis method of tert-butyl 5-imino-1,4-diazepane-1-carboxylate hydrochloride, as well as its potential advantages and limitations for lab experiments.
Synthesis Methods
Tert-butyl 5-imino-1,4-diazepane-1-carboxylate hydrochloride is synthesized through a method known as the Mannich reaction. This method involves an amine, an aldehyde, and a carboxylic acid. The amine is reacted with the aldehyde in the presence of an acid catalyst to form an imine. Then, the imine is reacted with the carboxylic acid to form the desired product, tert-butyl 5-imino-1,4-diazepane-1-carboxylate hydrochloride. This synthesis method is simple and cost-effective, and it can be used to synthesize a variety of compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 5-imino-1,4-diazepane-1-carboxylate hydrochloride involves the reaction of tert-butyl 5-amino-1,4-diazepane-1-carboxylate with hydrochloric acid and subsequent isolation of the hydrochloride salt.", "Starting Materials": [ "tert-butyl 5-amino-1,4-diazepane-1-carboxylate", "hydrochloric acid" ], "Reaction": [ "To a solution of tert-butyl 5-amino-1,4-diazepane-1-carboxylate in a suitable solvent, add hydrochloric acid dropwise with stirring.", "Maintain the reaction mixture at a suitable temperature and stirring for a suitable time.", "Isolate the product by filtration or other suitable means.", "Wash the product with a suitable solvent and dry under vacuum to obtain tert-butyl 5-imino-1,4-diazepane-1-carboxylate hydrochloride." ] } | |
CAS RN |
190900-23-3 |
Product Name |
tert-butyl 5-imino-1,4-diazepane-1-carboxylate hydrochloride |
Molecular Formula |
C10H20ClN3O2 |
Molecular Weight |
249.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
